Cas no 1053656-02-2 (N'-1-Amino-2-(2,6-dichlorophenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester)

• Product Name: N'-1-Amino-2-(2,6-dichlorophenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester
• CAS No: 1053656-02-2
• MF: C₁₃H₁₇Cl₂N₃O₂
• MW: 318.198981046677
• CID: 4570072
• Update Time: 2025-05-25

N'-1-Amino-2-(2,6-dichlorophenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• N'-[1-Amino-2-(2,6-dichlorophenyl)ethylidene]-hydrazinecarboxylic acid tert-butyl ester
• tert-Butyl 2-(1-amino-2-(2,6-dichlorophenyl)ethylidene)hydrazinecarboxylate
• N'-[2-(2,6-Dichlorophenyl)ethanimidoyl](tert-butoxy)carbohydrazide
• N'-1-Amino-2-(2,6-dichlorophenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester

• Inchi： 1S/C13H17Cl2N3O2/c1-13(2,3)20-12(19)18-17-11(16)7-8-9(14)5-4-6-10(8)15/h4-6H,7H2,1-3H3,(H2,16,17)(H,18,19)
• InChI Key： CRHXILHGLNMGHN-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)NC(=N)CC1=C(Cl)C=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7

Additional information on N'-1-Amino-2-(2,6-dichlorophenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester

Research Brief on N'-1-Amino-2-(2,6-dichlorophenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester (CAS: 1053656-02-2)

N'-1-Amino-2-(2,6-dichlorophenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester (CAS: 1053656-02-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hydrazinecarboxylic acid tert-butyl ester moiety and dichlorophenyl group, has been investigated for its potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents targeting various diseases.

Recent studies have focused on the synthetic pathways and biological activities of this compound. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, such as kinase inhibitors and protease inhibitors, which are critical in the treatment of cancers and infectious diseases. The tert-butyl ester group in the compound provides stability and facilitates further chemical modifications, making it a valuable building block in medicinal chemistry.

One of the key findings from recent research is the compound's ability to act as a precursor in the development of small-molecule inhibitors targeting specific enzymatic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N'-1-Amino-2-(2,6-dichlorophenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester exhibited potent inhibitory activity against certain tyrosine kinases, which are implicated in various cancer types. This highlights the compound's potential as a scaffold for designing next-generation anticancer drugs.

In addition to its applications in oncology, this compound has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that analogs of the compound showed promising activity against drug-resistant bacterial strains, suggesting its utility in addressing the global challenge of antibiotic resistance. The dichlorophenyl moiety in the compound is believed to contribute to its antimicrobial efficacy by enhancing binding affinity to bacterial targets.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Researchers are actively working on structural modifications to improve these characteristics while retaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, as reported in recent publications in ACS Medicinal Chemistry Letters.

In conclusion, N'-1-Amino-2-(2,6-dichlorophenyl)ethylidene-hydrazinecarboxylic acid tert-butyl ester (CAS: 1053656-02-2) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its potential as a building block for novel therapeutics, particularly in oncology and antimicrobial therapy, underscores the importance of continued investigation. Future research should focus on optimizing its properties and expanding its applications to address unmet medical needs.